molecular formula C13H12N2O B1168070 2-(furan-2-yl)oxan-4-one CAS No. 1342019-20-8

2-(furan-2-yl)oxan-4-one

Cat. No.: B1168070
CAS No.: 1342019-20-8
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Furan-2-yl)oxan-4-one is a heterocyclic compound featuring a tetrahydropyran-4-one (oxan-4-one) core linked to a furan ring. Key characteristics likely include:

  • Molecular formula: C₉H₈O₃ (inferred from similar compounds).
  • Reactivity: The oxanone ring may undergo nucleophilic addition or ring-opening reactions, while the furan ring could participate in electrophilic substitution.
  • Applications: Furan-containing heterocycles are often explored for biological activities, including antimicrobial and enzyme inhibition .

Properties

CAS No.

 1342019-20-8

Molecular Formula

 C13H12N2O

Synonyms

 2-(furan-2-yl)oxan-4-one

Origin of Product

 United States

Comparison with Similar Compounds

Structural Analogues and Their Properties

Compound Name Core Structure Substituents/Modifications Key Features References
2-(Furan-2-yl)oxan-4-one Oxan-4-one Furan-2-yl at C2 Hypothesized planar arrangement; potential for intramolecular H-bonding. N/A
2-(Furan-2-yl)-3-hydroxy-4H-chromen-4-one Chromen-4-one Furan-2-yl at C2, hydroxyl at C3 Forms trans-dimers via O–H···O H-bonding; dihedral angle: 3.8° (chromene-furan). Crystallizes in monoclinic P2₁/c .
Ethyl 4-(furan-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Tetrahydropyrimidine Furan-2-yl at C4, ethyl ester, methyl Exhibits disorder in crystal structure; synthesized via Biginelli reaction.
1-[2-(Furan-2-yl)-2-oxoethyl]pyrrolidin-2-one Pyrrolidin-2-one 2-(Furan-2-yl)-2-oxoethyl side chain Isolated from Morus alba; potential hypoglycemic activity.
4-Formylfuran-2-carboxylic acid Furan Formyl at C4, carboxylic acid at C2 Corrosive (GHS Category 1A); used in synthetic intermediates.

Crystallographic and Hydrogen-Bonding Patterns

Compound Space Group H-Bonding Network Dihedral Angles (Core vs. Furan)
2-(Furan-2-yl)-3-hydroxy-4H-chromen-4-one P2₁/c Intermolecular O–H···O dimers; intramolecular H-bonds 3.8° (near-planar)
Ethyl 4-(furan-2-yl)-6-methyl-2-oxo-tetrahydropyrimidine-5-carboxylate Not specified Disorder in crystal lattice; no explicit H-bonds reported N/A

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